Cas no 126718-20-5 (Pyrazino[1,2-a]indole,8-ethoxy-1,2,3,4-tetrahydro-)

• Product Name: Pyrazino[1,2-a]indole,8-ethoxy-1,2,3,4-tetrahydro-
• CAS No: 126718-20-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 103353
• PubChem ID: 14595511
• Update Time: 2025-04-18

Pyrazino[1,2-a]indole,8-ethoxy-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[1,2-a]indole,8-ethoxy-1,2,3,4-tetrahydro-
• Pyrazino[1,2-a]indole, 8-ethoxy-1,2,3,4-tetrahydro- (9CI)
• 126718-20-5
• DTXSID101238831
• 8-ethoxy-1,2,3,4-tetrahydropyrazino[1,2-a]indole

• Inchi： 1S/C13H16N2O/c1-2-16-12-3-4-13-10(8-12)7-11-9-14-5-6-15(11)13/h3-4,7-8,14H,2,5-6,9H2,1H3
• InChI Key： HAIYMBIBZPDZLO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C=C1CNCCN12

Computed Properties

• Exact Mass: 216.12638
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.2Ų

Experimental Properties

• PSA: 26.19